Cas no 1208352-44-6 (2-Bromo-4-hydrazinylbenzoic acid)
2-Bromo-4-hydrazinylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-hydrazinylbenzoic acid
- BrC=1C=C(C=CC=1C(=O)O)NN
-
- Inchi: 1S/C7H7BrN2O2/c8-6-3-4(10-9)1-2-5(6)7(11)12/h1-3,10H,9H2,(H,11,12)
- InChI Key: YNXIFQPTMZRZCB-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1C(=O)O)NN
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- XLogP3: -0.6
- Topological Polar Surface Area: 75.4
2-Bromo-4-hydrazinylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020993-250mg |
2-Bromo-4-hydrazinylbenzoic acid |
1208352-44-6 | 97% | 250mg |
$504.00 | 2023-09-04 | |
| Alichem | A013020993-500mg |
2-Bromo-4-hydrazinylbenzoic acid |
1208352-44-6 | 97% | 500mg |
$863.90 | 2023-09-04 | |
| Alichem | A013020993-1g |
2-Bromo-4-hydrazinylbenzoic acid |
1208352-44-6 | 97% | 1g |
$1460.20 | 2023-09-04 |
2-Bromo-4-hydrazinylbenzoic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-Bromo-4-hydrazinylbenzoic acid
Introduction to 2-Bromo-4-hydrazinylbenzoic acid (CAS No: 1208352-44-6)
2-Bromo-4-hydrazinylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1208352-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both bromine and hydrazine substituents on the aromatic ring. The unique structural features of 2-Bromo-4-hydrazinylbenzoic acid make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.
The molecular structure of 2-Bromo-4-hydrazinylbenzoic acid consists of a benzoic acid core substituted with a bromine atom at the 2-position and a hydrazinyl group at the 4-position. This arrangement imparts distinct reactivity and functionality, enabling its application in multiple synthetic pathways. The bromine atom serves as a versatile handle for further functionalization, while the hydrazinyl group can participate in condensation reactions, forming Schiff bases and other heterocyclic compounds. These properties have made 2-Bromo-4-hydrazinylbenzoic acid a cornerstone in medicinal chemistry, particularly for designing molecules with potential pharmacological activity.
In recent years, 2-Bromo-4-hydrazinylbenzoic acid has been extensively studied for its role in the development of small-molecule inhibitors targeting various biological pathways. One of the most notable areas of research involves its application in anticancer drug discovery. Studies have demonstrated that derivatives of 2-Bromo-4-hydrazinylbenzoic acid can interact with key enzymes and proteins involved in tumor proliferation and survival. For instance, modifications to the benzoic acid scaffold have led to compounds that exhibit inhibitory effects on kinases and other signaling molecules critical for cancer cell growth. These findings have opened up new avenues for developing next-generation chemotherapeutic agents.
Furthermore, 2-Bromo-4-hydrazinylbenzoic acid has shown promise in the field of anti-inflammatory research. The hydrazinyl group within its structure allows for the formation of stable adducts with reactive oxygen species (ROS) and nitrogen species (RNS), which are implicated in inflammatory processes. By scavenging these species, compounds derived from 2-Bromo-4-hydrazinylbenzoic acid may help modulate inflammatory responses, making them potential candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preliminary studies have highlighted its ability to reduce pro-inflammatory cytokine production and attenuate inflammatory cell activation.
The versatility of 2-Bromo-4-hydrazinylbenzoic acid extends beyond its applications in oncology and inflammation research. It has also been explored as a precursor in the synthesis of antimicrobial agents. The structural motifs present in this compound can be modified to target bacterial enzymes and cellular processes essential for microbial survival. Researchers have reported that certain derivatives exhibit potent activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This underscores the importance of 2-Bromo-4-hydrazinylbenzoic acid as a building block for developing novel antibiotics.
In addition to its therapeutic applications, 2-Bromo-4-hydrazinylbenzoic acid has found utility in materials science and nanotechnology. Its ability to form coordination complexes with metal ions has been exploited in designing catalysts and sensors. For example, complexes formed between 2-Bromo-4-hydrazinylbenzoic acid and transition metals such as copper and palladium have demonstrated catalytic activity in organic transformations relevant to industrial processes. Moreover, these complexes have been incorporated into nanoscale architectures, enhancing their application in electronic devices and energy storage systems.
The synthesis of 2-Bromo-4-hydrazinylbenzoic acid typically involves multi-step organic reactions starting from commercially available precursors such as bromobenzene or 4-bromobenzoic acid. Key synthetic steps include halogenation followed by hydrazination under controlled conditions to introduce the hydrazinyl group at the desired position on the aromatic ring. Advances in synthetic methodologies have enabled higher yields and improved purity profiles, making large-scale production feasible for research and industrial purposes.
Quality control and analytical characterization are critical aspects when handling 2-Bromo-4-hydrazinylbenzoic acid. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to confirm its identity and assess its purity. These analytical methods ensure that researchers obtain consistent results when incorporating this compound into their studies.
The safety profile of 2-Bromo-4-hydrazinylbenzoic acid is another important consideration during its use in research laboratories. While it is not classified as a hazardous material under standard regulations, appropriate handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound to prevent skin contact or inhalation of dust particles.
Future directions in the study of 2-Bromo-4-hydrazinylbenzoic acid are likely to focus on expanding its applications across diverse fields such as neurology, immunology, and infectious diseases. The growing body of evidence supporting its bioactivity suggests that further exploration will uncover novel therapeutic opportunities. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical advancements.
In conclusion, 2-Bromo-4-hydrazinylbenzoic acid (CAS No: 1208352-44-6) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features enable diverse applications ranging from drug development to materials science, making it an indispensable tool for scientists worldwide.
1208352-44-6 (2-Bromo-4-hydrazinylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)